Cas no 896134-06-8 (2,3-Dihydro-5,6-dimethoxy-2-(1-oxido-4-pyridinyl)methylene-1H-inden-1-one)

• Product Name: 2,3-Dihydro-5,6-dimethoxy-2-(1-oxido-4-pyridinyl)methylene-1H-inden-1-one
• CAS No: 896134-06-8
• MF: C₁₇H₁₅NO₄
• MW: 297.305304765701
• CID: 2084734
• Update Time: 2025-05-26

2,3-Dihydro-5,6-dimethoxy-2-(1-oxido-4-pyridinyl)methylene-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-5,6-dimethoxy-2-[(1-oxido-4-pyridinyl)methylene]-1H-inden-1-one
• (2Z)-5,6-Dimethoxy-2-[(1-oxidopyridin-1-ium-4-yl)methylidene]-3H-inden-1-one
• WKB13406
• 2,3-Dihydro-5,6-dimethoxy-2-[(1-oxido-4-pyridinyl)methylene]-1H-inden-1-one (ACI)
• 2,3-Dihydro-5,6-dimethoxy-2-(1-oxido-4-pyridinyl)methylene-1H-inden-1-one

• Inchi： 1S/C17H15NO4/c1-21-15-9-12-8-13(7-11-3-5-18(20)6-4-11)17(19)14(12)10-16(15)22-2/h3-7,9-10H,8H2,1-2H3
• InChI Key： AKKASSPRDCJTET-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=C[N+]([O-])=CC=2)CC2C1=CC(=C(C=2)OC)OC

Computed Properties

• Exact Mass: 297.10010796 g/mol
• Monoisotopic Mass: 297.10010796 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61
• Molecular Weight: 297.30

2,3-Dihydro-5,6-dimethoxy-2-(1-oxido-4-pyridinyl)methylene-1H-inden-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 2,3-Dihydro-5,6-dimethoxy-2-(1-oxido-4-pyridinyl)methylene-1H-inden-1-one

2,3-Dihydro-5,6-dimethoxy-2-(1-oxido-4-pyridinyl)methylene-1H-inden-1-one: A Comprehensive Overview

2,3-Dihydro-5,6-dimethoxy-2-(1-oxido-4-pyridinyl)methylene-1H-inden-1-one (CAS No. 896134-06-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique molecular structure and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of 2,3-Dihydro-5,6-dimethoxy-2-(1-oxido-4-pyridinyl)methylene-1H-inden-1-one is C₁₇H₁₅N₂O₄. The compound features a 2,3-dihydroindenone core with substituents including methoxy groups at positions 5 and 6, and a pyridine ring with an oxido group at position 4. This intricate structure confers the molecule with a range of chemical and biological properties that make it an intriguing target for various applications.

In terms of chemical synthesis, 2,3-Dihydro-5,6-dimethoxy-2-(1-oxido-4-pyridinyl)methylene-1H-inden-1-one can be synthesized through several routes. One common method involves the condensation of 5,6-dimethoxyindanone with 4-pyridinecarboxaldehyde followed by oxidation to form the oxido group. This synthetic pathway has been optimized in recent studies to improve yield and purity, making the compound more accessible for further research and development.

The biological activities of 2,3-Dihydro-5,6-dimethoxy-2-(1-oxido-4-pyridinyl)methylene-1H-inden-1-one have been extensively studied in various contexts. One of the most notable areas of research is its potential as an anticancer agent. Studies have shown that this compound exhibits significant cytotoxic effects against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

Beyond its anticancer properties, 2,3-Dihydro-5,6-dimethoxy-2-(1-oxido-4-pyridinyl)methylene-1H-inden-1-one has also been investigated for its anti-inflammatory and neuroprotective effects. Research has demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has shown promise in protecting neuronal cells from oxidative stress-induced damage, making it a potential candidate for the treatment of neurodegenerative diseases.

The pharmacokinetic properties of 2,3-Dihydro-5,6-dimethoxy-2-(1-oxido-4-pyridinyl)methylene-1H-inden-1-one have also been explored to understand its behavior in biological systems. Studies have indicated that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for its potential use as a therapeutic agent in clinical settings.

In recent years, advancements in computational chemistry have played a crucial role in understanding the structure-function relationships of complex molecules like 2,3-Dihydro-5,6-dimethoxy-2-(1-oxido-4-pyridinyl)methylene-1H-inden-1-one. Molecular docking studies have provided insights into how this compound interacts with specific protein targets involved in cancer and inflammation pathways. These computational models have guided experimental efforts to optimize the compound's potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,3-Dihydro-5,6-dimethoxy-2-(1-oxydo-pyridinyl)methylene-1H-inden-1-one in human subjects. Preliminary results from phase I trials have shown promising outcomes with manageable side effects. These findings have paved the way for further clinical development and potential approval as a novel therapeutic agent.

In conclusion, 2,3-Dihydro-5,6--2-(1--oxido--4--pyridinyl)-methylene--1H-inden--1--one(CAS No. 896134-06-8)) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an important focus for ongoing research and development in medicinal chemistry and pharmaceutical sciences.